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Compound of Interest

Compound Name:
2-(Dimethylamino)-3-

hydroxypropanoic acid

CAS No.: 126576-99-6

Cat. No.: B594670

Get Quote

Executive Summary & Biological Context
N,N-Dimethylserine (NNDMS) is a methylated amino acid derivative, structurally related to

serine and N,N-dimethylglycine (DMG). While less commonly monitored than its unmethylated

precursor (serine) or its betaine analogs, NNDMS represents a critical intermediate in one-

carbon metabolism and lipid biosynthesis (e.g., betaine lipids in non-vascular plants and

algae).

In drug development and metabolic flux analysis, accurate quantification of NNDMS is

challenging due to:

High Polarity: Poor retention on standard C18 columns.

Isobaric Interferences: It shares a nominal mass (MW 133 Da, [M+H]⁺ 134) with Aspartic

Acid and Hydroxyvaline, necessitating rigorous chromatographic resolution.

Low Endogenous Abundance: Requiring high-sensitivity detection methods.
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This guide compares the two primary analytical strategies—Direct HILIC-MS/MS vs.

Derivatization-RP-LC-MS/MS—and provides optimized MRM transitions to ensure specificity.

Methodological Comparison
Feature

Method A: Direct Analysis

(HILIC)

Method B: Derivatization

(Butyl Ester)

Principle

Separation of polar zwitterions

on a Hydrophilic Interaction

Liquid Chromatography

column.

Chemical modification of the

carboxyl group to increase

hydrophobicity for C18

retention.

Key Advantage

Speed & Simplicity. No sample

incubation required; preserves

original chemical state.

Sensitivity. Improves ionization

efficiency and peak shape on

standard equipment.

Key Limitation

Requires long equilibration

times; sensitive to mobile

phase pH and salt

concentration.

Labor-intensive; potential for

incomplete reaction or

byproduct formation.

Retention Mechanism

Partitioning into water-enriched

layer on polar stationary

phase.

Hydrophobic interaction with

alkyl chains.

Specificity Risk
High. Must separate from

Aspartic Acid (isobaric).

Medium. Mass shift (+56 Da)

moves analyte away from

common isobars.

Verdict
Recommended for High-

Throughput Screening.

Recommended for Trace

Quantification (<1 ng/mL).

Technical Deep Dive: MRM Transitions
To achieve specificity, one must leverage the unique fragmentation of the dimethyl-amino

group. Unlike Aspartic Acid (which also has a precursor of 134 m/z), NNDMS yields a

characteristic fragment at m/z 58 (the dimethyl-immonium moiety).

Optimized MRM Table (ESI Positive Mode)
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Analyte
Precursor
Ion (Q1)

Product
Ion (Q3)

ID
Collision
Energy
(eV)

Dwell
(ms)

Rationale

N,N-

Dimethylse

rine

134.1 88.1 Quantifier 15 50

Loss of

HCOOH

(46 Da).

Formation

of

immonium

ion.[1]

134.1 58.1 Qualifier 1 25 50

Formation

of

(Specific to

dimethylam

ines).

134.1 116.1 Qualifier 2 10 50

Loss of

(18 Da).

Common

to serine

derivatives.

[2]

Aspartic

Acid

(Interferenc

e)

134.1 74.0 Monitor 20 20

Distinct

fragment

for Asp;

use to

confirm

separation.

N,N-

Dimethylgl

ycine (IS)

104.1 58.1 IS Quant 20 20

Structural

analog

Internal

Standard.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/figure/Precursor-and-product-ions-for-liquid-chromatography-electrospray-ionization-tandem-mass_tbl1_5345358
https://aapep.bocsci.com/resources/serine-definition-structure-benefits-types-and-uses.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expert Insight: The transition 134.1 → 88.1 is the most intense but is not unique (Aspartic acid

also produces an 88 fragment). You must use the 134.1 → 58.1 transition to confirm identity, as

Aspartic acid cannot generate a dimethyl-amine fragment.

Visualization: Fragmentation & Workflow
Figure 1: N,N-Dimethylserine Fragmentation Pathway
This diagram illustrates the mechanistic cleavage leading to the quantifier and qualifier ions.

Fig 1. CID Fragmentation Pathway of N,N-Dimethylserine

Precursor [M+H]+
m/z 134.1

Immonium Ion
[M+H - HCOOH]+

m/z 88.1

- HCOOH (46 Da)
Collision: 15eV

Dehydration
[M+H - H2O]+

m/z 116.1

- H2O (18 Da)
Collision: 10eV

Dimethyl Fragment
[CH2=N(Me)2]+

m/z 58.1

- CH2O (30 Da)
Collision: 25eV

Click to download full resolution via product page

Figure 2: Recommended HILIC Workflow
A self-validating protocol ensuring separation from isobaric interferences.
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Quality Control Check

Biological Sample
(Plasma/Cell Lysate)

Protein Precipitation
(Acetonitrile:MeOH 3:1)

-20°C for 20 min

Centrifugation
14,000 x g, 10 min

Collect Supernatant
Do NOT evaporate to dryness

(Risk of volatility loss)

Dilution
1:1 with Acetonitrile

(Match Initial Mobile Phase)

HILIC Separation
Column: Amide or Zwitterionic

MP A: 10mM NH4Formate (pH 3.0)
MP B: Acetonitrile

MS/MS Detection
Monitor 134->88 & 134->58

Check Retention Time of
Aspartic Acid (134->74)

Validation

Click to download full resolution via product page
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Experimental Protocol (Direct HILIC Method)
This protocol prioritizes the preservation of the polar analyte and effective separation from

Aspartic Acid.

Materials
Column: Waters XBridge Amide or Merck SeQuant ZIC-HILIC (2.1 x 100 mm, 3.5 µm).

Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (adjusted with Formic Acid).

Mobile Phase B: Acetonitrile (LC-MS Grade).

Step-by-Step Procedure
Sample Preparation:

Aliquot 50 µL of plasma/lysate.[3]

Add 150 µL of cold Acetonitrile/Methanol (3:1 v/v) containing Internal Standard (N,N-

Dimethylglycine or d3-Serine).

Vortex for 30s and incubate at -20°C for 20 minutes to precipitate proteins.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Critical Step: Transfer supernatant to a polypropylene vial. Do not dry down under

nitrogen, as NNDMS can be volatile or degrade. Inject directly or dilute 1:1 with

Acetonitrile.

LC Gradient (Flow: 0.4 mL/min, Temp: 35°C):

0.0 - 1.0 min: 90% B (Isocratic hold to focus analyte).

1.0 - 6.0 min: 90% B → 50% B (Linear gradient).

6.0 - 8.0 min: 50% B (Wash).

8.0 - 8.1 min: 50% B → 90% B.
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8.1 - 12.0 min: 90% B (Re-equilibration).

MS Parameters (Source: ESI+):

Capillary Voltage: 3.5 kV.

Desolvation Temp: 400°C.[4]

Gas Flow: 800 L/hr.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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